Cas no 18959-92-7 (1,3-Isobenzofurandione, 5,5'-[1,3-phenylenebis(oxy)]bis-)
18959-92-7 structure
Product Name:1,3-Isobenzofurandione, 5,5'-[1,3-phenylenebis(oxy)]bis-
1,3-Isobenzofurandione, 5,5'-[1,3-phenylenebis(oxy)]bis- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Isobenzofurandione, 5,5'-[1,3-phenylenebis(oxy)]bis-
- 5-[3-[(1,3-dioxo-2-benzofuran-5-yl)oxy]phenoxy]-2-benzofuran-1,3-dione
- CBDivE_001309
- DTXSID20425019
- 18959-92-7
- SCHEMBL2435900
-
- Inchi: 1S/C22H10O8/c23-19-15-6-4-13(9-17(15)21(25)29-19)27-11-2-1-3-12(8-11)28-14-5-7-16-18(10-14)22(26)30-20(16)24/h1-10H
- InChI Key: ONEMZCBKPSBQJO-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1)OC1C=CC2C(=O)OC(C=2C=1)=O)C1C=CC2C(=O)OC(C=2C=1)=O
Computed Properties
- Exact Mass: 402.03756727g/mol
- Monoisotopic Mass: 402.03756727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 105Ų
1,3-Isobenzofurandione, 5,5'-[1,3-phenylenebis(oxy)]bis- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
18959-92-7 (1,3-Isobenzofurandione, 5,5'-[1,3-phenylenebis(oxy)]bis-) Related Products
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